4-hydroxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 1-methyl-4-oxo-7H-pyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c1-11-7-4(3-10-11)6(12)5(2-9-7)8(13)14/h2-3H,1H3,(H,9,12)(H,13,14)
• InChI Key: KAFMRRZHGGINJG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=O)C(=CN2)C(=O)O
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• CAS RN: 37800-04-7

Description

“4-hydroxy-1-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid” is a chemical compound that belongs to the class of heterocyclic compounds known as pyrazolopyridines. It is a derivative of 1H-pyrazolo[3,4-b]pyridine.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives has been extensively studied. The synthetic strategies and approaches are systematized according to the method to assemble the pyrazolopyridine system. The synthesis often involves the reaction of aminopyrazole derivatives with various reagents.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[3,4-b]pyridine derivatives has been analyzed in several studies. These compounds present two possible tautomeric forms: the 1H- and 2H-isomers. The structure of these compounds is closely related to the purine bases adenine and guanine.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]pyridine derivatives have been reported in the literature. The methods for the synthesis of these compounds are systematized according to the method to assemble the pyrazolopyridine system.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-pyrazolo[3,4-b]pyridine derivatives have been studied. For instance, some of these compounds exhibit strong fluorescence which can be distinguished readily in DMSO or under UV light.

Future Directions

1H-pyrazolo[3,4-b]pyridine derivatives have potential for further exploration. They have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine, and their potential applications in the treatment of various diseases.